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Compound of Interest

Compound Name: MMV008138

Cat. No.: B14952336 Get Quote

Essential Safety and Handling Guide for
MMV008138
Disclaimer: This document provides guidance on the safe handling of the novel antimalarial

compound MMV008138 based on its chemical class (β-carboline derivative) and general best

practices for laboratory research with new chemical entities. No specific Safety Data Sheet

(SDS) for MMV008138 is publicly available. Therefore, this information should be used as a

supplement to, and not a replacement for, a thorough risk assessment conducted by qualified

personnel at your institution.

This guide is intended for researchers, scientists, and drug development professionals to

provide essential, immediate safety and logistical information for the handling of MMV008138.

Quantitative Data Summary
The following table summarizes the known quantitative data for MMV008138. Due to the

limited publicly available information, some data points are not available.
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Property Value Source

Molecular Formula C₁₉H₁₄Cl₂N₂O₂ N/A

Molecular Weight 389.24 g/mol N/A

Solubility

≥ 2.08 mg/mL (5.76 mM) in

10% DMSO >> 90% (20%

SBE-β-CD in saline)[1]

MedChemExpress[1]

Appearance Solid (assumed) N/A

Melting Point Not available N/A

Boiling Point Not available N/A

LD50 (Oral, Rat) Not available N/A

Occupational Exposure Limits Not established N/A

Personal Protective Equipment (PPE)
Given that MMV008138 is a novel compound with unknown long-term health effects, stringent

adherence to PPE protocols is mandatory to minimize exposure.

Eye and Face Protection: Wear chemical safety goggles or a face shield where splashing is

a possibility.

Hand Protection: Wear nitrile or other chemically resistant gloves. Double gloving is

recommended, especially when handling the pure compound or concentrated solutions.

Body Protection: A fully buttoned laboratory coat is required. For procedures with a higher

risk of contamination, a disposable gown should be worn over the lab coat.

Respiratory Protection: For procedures that may generate dust or aerosols (e.g., weighing,

preparing concentrated stock solutions), a properly fitted N95 or higher-rated respirator is

recommended. All work with the solid compound should be performed in a certified chemical

fume hood.

Operational and Disposal Plans
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Receiving and Storing
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the compound in a tightly sealed, clearly labeled container in a cool, dry, and

well-ventilated area, away from incompatible materials such as strong oxidizing agents.

Handling and Use
Work Area: All handling of solid MMV008138 and preparation of stock solutions must be

conducted in a certified chemical fume hood.

Weighing: To prevent inhalation of dust, weigh the solid compound within the fume hood.

Use a dedicated, clean spatula and weighing paper.

Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to

avoid splashing.

Spill Management
Minor Spills (Solid):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently cover the spill with absorbent paper towels to avoid

raising dust.

Dampen the absorbent material with a suitable solvent (e.g., ethanol) to wet the powder.

Carefully wipe up the spill, working from the outside in.

Place all contaminated materials into a sealed, labeled hazardous waste container.

Decontaminate the spill area with a suitable cleaning agent.

Minor Spills (Liquid Solution):

Alert personnel in the immediate area.
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Wearing appropriate PPE, cover the spill with absorbent material.

Wipe up the spill, working from the outside in.

Place all contaminated materials into a sealed, labeled hazardous waste container.

Decontaminate the spill area.

Major Spills:

Evacuate the immediate area.

Alert your institution's emergency response team.

Prevent entry into the affected area until it has been cleared by safety professionals.

Disposal
All waste containing MMV008138, including empty containers, contaminated PPE, and spill

cleanup materials, must be disposed of as hazardous chemical waste. Follow all local, state,

and federal regulations for hazardous waste disposal. Do not dispose of this compound down

the drain or in the regular trash.

Experimental Workflow and Safety
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MMV008138 Handling and Emergency Workflow
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Caption: Workflow for safe handling and emergency response for MMV008138.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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